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Compound of Interest

Compound Name: 3-Hydroxy desloratadine-d4

Cat. No.: B12423633

This technical guide provides an in-depth overview of 3-Hydroxy desloratadine-d4, a
deuterated analog of the active metabolite of Desloratadine. Designed for researchers,
scientists, and drug development professionals, this document covers its procurement,
technical specifications, and application in bioanalytical methods. 3-Hydroxy desloratadine-d4
serves as a critical internal standard for the accurate quantification of 3-Hydroxy desloratadine
in biological matrices, ensuring precision in pharmacokinetic and metabolic studies.[1]

Supplier and Pricing Information

The procurement of high-purity reference standards is a critical first step in analytical research.
Several chemical suppliers offer 3-Hydroxy desloratadine-d4. Pricing and availability can
vary, and it is recommended to contact suppliers directly for the most current information.
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Technical Specifications

Accurate characterization of the reference standard is essential for reliable experimental

results. The key technical data for 3-Hydroxy desloratadine-d4 is summarized below.
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Parameter Value Source(s)
CAS Number 1246819-99-7 [LI[2][6]11 7118191
Molecular Formula C19H15D4CIN20 [11121[71181]
Molecular Weight ~330.84 g/mol [2][8]
8-chloro-11-(piperidin-4-
ylidene-2,2,6,6-d4)-6,11-
IUPAC Name dihydro-5H- [1107]
benzol[3]cyclohepta[l,2-
b]pyridin-3-ol
3-Hydroxydesloratadine-d4;
Synonyms [1]
Sch 45581-d4
Storage -20°C for long-term storage [2][3]
) Chemical Purity: 298%;
Purity [4]

Isotopic Purity: 299%

Metabolic Pathway of Desloratadine

Desloratadine is an active metabolite of loratadine and is itself extensively metabolized in the

liver.[10][11] The primary active metabolite is 3-Hydroxydesloratadine.[10][12] This conversion

follows a specific sequence involving N-glucuronidation by the enzyme UGT2B10, followed by

3-hydroxylation via CYP2C8, and subsequent non-enzymatic deconjugation.[12] 3-

Hydroxydesloratadine is then further inactivated through glucuronidation.[10][11]
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Metabolic pathway of Desloratadine to 3-Hydroxydesloratadine.

Experimental Protocols

3-Hydroxy desloratadine-d4 is primarily used as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays for the simultaneous
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quantification of desloratadine and 3-hydroxydesloratadine in biological samples like human
plasma.[13]

LC-MS/MS Method for Quantification in Human Plasma

This protocol is adapted from a validated method for the simultaneous determination of
desloratadine and its active metabolite.[13]

1. Sample Preparation (Liquid-Liquid Extraction):

e To a plasma sample, add the internal standards: [(?)Hs]desloratadine and [(?)H4]3-OH
desloratadine.

» Perform liquid-liquid extraction using ethyl ether.

» Evaporate the organic layer and reconstitute the residue in the mobile phase.
2. Chromatographic Conditions:

e HPLC System: Standard HPLC system capable of gradient elution.

e Column: CAPCELL PAK C18, 5 pm, 50 mm x 2.0 mm (e.g., from Shiseido).

¢ Mobile Phase: A mixture of 5mM ammonium formate in water, methanol, and acetonitrile
(50:30:20, viviv).

o Flow Rate: Typically 0.2-0.4 mL/min.

e Injection Volume: 10-20 pL.

3. Mass Spectrometry Conditions:

e Mass Spectrometer: A tandem mass spectrometer (e.g., Sciex APl 3000).
 |lonization Mode: Positive ion electrospray ionization (ESI+).

o Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions for desloratadine, 3-hydroxydesloratadine, and their deuterated internal
standards.
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4. Calibration and Quantification:

e Prepare calibration standards and quality control samples by spiking blank plasma with
known concentrations of the analytes and internal standards.

» Construct a calibration curve over a suitable concentration range (e.g., 0.05-10 ng/mL).[13]

e A guadratic regression with a weighting factor of 1/concentration is often used for the best fit.
[13]

Bioanalytical Workflow Using a Deuterated Internal
Standard

The use of a stable isotope-labeled internal standard like 3-Hydroxy desloratadine-d4 is the
gold standard in quantitative bioanalysis. It corrects for variability during sample preparation
and analysis, leading to higher accuracy and precision.
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Typical workflow for bioanalysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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